3-Isopropylpicolinaldehyde

• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 3-propan-2-ylpyridine-2-carbaldehyde
• InChI: InChI=1S/C9H11NO/c1-7(2)8-4-3-5-10-9(8)6-11/h3-7H,1-2H3
• InChI Key: IDULKRZSZVQVJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=CC=C1)C=O

Description

3-Isopropylpicolinaldehyde is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a vigorously stirred solution of (3-isopropyl-pyridin-2-yl)-methanol (26 g, 170 mmol) in CH2Cl2 (575 mL) was added manganese(IV) oxide (105 g, 1.20 mol) under N2. The mixture was stirred for 18 h then filtered through a celite pad and concentrated in vacuo. Purification by column chromatography on silica gel (EtOAc/hexanes, 1:3) afforded 3-isopropyl-pyridine-2-carbaldehyde (15.65 g, 61%) as an orange oil. 1H NMR (CDCl3) δ 1.26 (d, 6H, J=7.0 Hz), 4.17 (sep, 1H, J=6.6 Hz) 7.45 (dd, 1H, J=7.9, 4.4 Hz), 7.84 (d, 1H, J=7.9 Hz), 8.56 (dd, 1H, J=4.4, 1.3 Hz), 10.2 (s, 1H).

Synthesis routes and methods II

Procedure details